Cas no 5078-31-9 (1-Propanone,1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-3-[4-(2-methoxyphenyl)-1-piperazinyl]-,hydrochloride (1:1))

• Product Name: 1-Propanone,1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-3-[4-(2-methoxyphenyl)-1-piperazinyl]-,hydrochloride (1:1)
• CAS No: 5078-31-9
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 380155
• PubChem ID: 5217152
• Update Time: 2025-04-19

1-Propanone,1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-3-[4-(2-methoxyphenyl)-1-piperazinyl]-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-3-[4-(2-methoxyphenyl)-1-piperazinyl]-,hydrochloride (1:1)
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-methoxyphenyl)-4,5-dihydro-2H-pyrrolo[2,3-c]pyrazole
• 5078-31-9
• DTXSID60422421

• Inchi： 1S/C20H19N3O3/c1-24-15-4-2-3-13(11-15)19-16-7-8-21-20(16)23(22-19)14-5-6-17-18(12-14)26-10-9-25-17/h2-6,11-12,21H,7-10H2,1H3
• InChI Key： MBKDDOKUJXQIGF-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)N1C2=C(C(C3C=CC=C(C=3)OC)=N1)CCN2

Computed Properties

• Exact Mass: 349.14277
• Monoisotopic Mass: 349.142641
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.3
• XLogP3: 3.6

Experimental Properties

• Density: 1.39
• Boiling Point: 559°C at 760 mmHg
• Flash Point: 291.9°C
• Refractive Index: 1.691
• PSA: 55.32